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Compound of Interest

Compound Name: Benzalazine

Cat. No. B126859

An In-depth Technical Guide to the Safe Handling of Benzalazine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzalazine, also known as benzaldehyde azine or dibenzylidenehydrazine, is an organic
compound with the chemical formula C1aH12N2.[1][2] It is structurally characterized by an azine
functional group, where a hydrazine moiety is linked to two benzaldehyde groups.[1] Typically
appearing as a pale yellow crystalline solid or powder, it serves as an intermediate in the
synthesis of various organic compounds, including those with potential antibacterial and
antifungal activities.[2][3] Given its reactivity and the hazardous nature of its precursors, a
thorough understanding of its safety and handling precautions is critical for all laboratory
personnel.

Physicochemical and Toxicological Data

Quantitative data for Benzalazine (CAS: 588-68-1) are summarized below. It is important to
note that variations exist in the reported values across different suppliers and databases.

Physical and Chemical Properties
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Property Value Source(s)
Molecular Formula C14H12Nz2 [1112][3]
Molecular Weight 208.26 g/mol [2][3]

White to yellow
Appearance ] ) [11[2]
powder/crystalline solid

Melting Point 92-94°C [3114]
152°C [5]

154°C [1]

Boiling Point 318.3°C (Predicted) [4115]
Density 0.98 g/cm?3 (Predicted) [4]
Flash Point 138.3°C [4115]

B Soluble in chloroform, ethyl
Solubility [3]
acetate, methanol

Moderately soluble in polar

[1]

solvents (e.g., alcohols)

Less soluble in non-polar

[1]

solvents

Hazard Identification

Benzalazine is classified as a hazardous substance. The following tables summarize its GHS
classification and associated hazard statements.

Table 2.2.1: GHS Hazard Classification[2]
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Hazard Class Category
Acute Toxicity, Oral 4
Skin Corrosion/Irritation 2
Serious Eye Damage/Eye Irritation 2
Specific Target Organ Toxicity, Single Exposure 3

Table 2.2.2: Hazard and Precautionary Statements[2]

Code Statement
H302 Harmful if swallowed
H315 Causes skin irritation
H319 Causes serious eye irritation
H335 May cause respiratory irritation
Avoid breathing
P261 _
dust/fume/gas/mist/vapors/spray
P280 Wear protective gloves/protective clothing/eye
protection/face protection
P301+P317 IF SWALLOWED: Get medical help
P302+P352 IF ON SKIN: Wash with plenty of water
IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Toxicological Data

Detailed toxicological studies on Benzalazine are limited. The primary available acute toxicity

data is listed below. It is crucial to note that no specific signaling pathways or detailed

mechanisms of toxicity for Benzalazine (CAS 588-68-1) have been identified in the reviewed
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literature. The toxicity of hydrazines, in general, is thought to involve interference with GABA
synthesis.[6]

Table 2.3.1: Acute Toxicity

Route Species Value Source(s)

Intraperitoneal Mouse LD50 > 600 mg/kg [2][517]

Experimental Protocols
Synthesis of Benzalazine

The foundational method for synthesizing Benzalazine is the condensation reaction between
benzaldehyde and hydrazine.[8] The following protocol is adapted from a procedure published
in Organic Syntheses.

Materials:

Hydrazine sulfate (powdered)

28% Aqueous ammonia

Benzaldehyde (freed of benzoic acid by washing with sodium carbonate solution)

95% Ethyl alcohol

5-L round-bottomed flask

Mechanical stirrer

Procedure:

 In a 5-L round-bottomed flask equipped with a mechanical stirrer, combine 240 g (1.85
moles) of powdered hydrazine sulfate, 1.8 L of water, and 230 cc (207 g, 3.4 moles) of 28%
agueous ammonia.

« Stir the mixture until the hydrazine sulfate has completely dissolved.
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Over a period of 4 to 5 hours, add 440 cc (460 g, 4.35 moles) of benzaldehyde from a
separatory funnel. Vigorous stirring is essential during this addition to break up any lumps of
the product that form.

After the addition is complete, continue stirring the mixture for an additional 2 hours.

Collect the precipitated Benzalazine by suction filtration and wash the solid with water.
Press the product thoroughly on the Blichner funnel to remove excess water.

For purification, dissolve the crude product in 800 cc of boiling 95% ethyl alcohol.
Allow the solution to cool. The Benzalazine will separate as yellow needles.
Collect the purified crystals by filtration. The expected yield is 350-360 g (91-94%).

Dry the final product in a vacuum desiccator over calcium chloride to remove residual ethyl
alcohol.
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Preparation

1. Prepare Flask:
- 240g Hydrazine Sulfate
- 1.8L Water
- 230cc Ammonia (28%)

l

2. Stir until Dissolved

Reaction

3. Add 460g Benzaldehyde
(4-5 hours)

l

4. Stir for 2 hours

Workup & Purification

5. Filter & Wash with Water

:

6. Recrystallize from
boiling 95% Ethanol

l

7. Collect Crystals

l

8. Dry in Vacuum Desiccator

Yield: 91-94%
ellow Needles

end

Click to download full resolution via product page

Caption: Workflow for the synthesis of Benzalazine.
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Safety and Handling
Personal Protective Equipment (PPE)

Due to its irritant nature, appropriate PPE is mandatory when handling Benzalazine.

» Eye Protection: Wear chemical safety goggles that conform to EN 166 (EU) or NIOSH (US)
standards.[9][10]

e Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber) inspected prior to use.
Dispose of contaminated gloves properly.[9][10]

» Skin and Body Protection: Wear a lab coat or long-sleeved clothing to prevent skin contact.
[10] Ensure safety showers are accessible.[11]

» Respiratory Protection: Handle in a well-ventilated area, preferably a chemical fume hood, to
avoid inhalation of dust.[9][11] If exposure limits are exceeded, use a NIOSH/MSHA or EN
136 approved respirator.[10]
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Handling Benzalazine

1. Don PPE

- Goggles
- Gloves
- Lab Coat

v

2. Work in Fume Hood

v

3. Weigh Solid Carefully
(Avoid Dust Generation)

v

4. Transfer to Reaction Vessel

v

5. Clean Up Workspace

v

6. Decontaminate & Remove PPE

v

7. Wash Hands Thoroughly
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Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

v / \ N\

Rinse with Water (15 min)
Remove Contacts

Move to Fresh Air Wash with Soap & Water (15 min) Rinse Mouth with Water

Consult Physician

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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